Cas no 89687-11-6 (Phenol, 4-[(1,1-dimethylethoxy)methyl]-2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 4-[(1,1-dimethylethoxy)methyl]-2,6-bis(1,1-dimethylethyl)-
• CAS No: 89687-11-6
• MF: C₁₉H₃₂O₂
• MW: 292.456186294556
• CID: 592240
• PubChem ID: 71325650
• Update Time: 2025-04-19

Phenol, 4-[(1,1-dimethylethoxy)methyl]-2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(1,1-dimethylethoxy)methyl]-2,6-bis(1,1-dimethylethyl)-
• 2,6-ditert-butyl-4-[(2-methylpropan-2-yl)oxymethyl]phenol
• 4-(tert-Butoxymethyl)-2,6-di-tert-butylphenol
• 89687-11-6
• DTXSID60754951

• Inchi： 1S/C19H32O2/c1-17(2,3)14-10-13(12-21-19(7,8)9)11-15(16(14)20)18(4,5)6/h10-11,20H,12H2,1-9H3
• InChI Key： UUBPLLWPQXSQJY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 292.240230259g/mol
• Monoisotopic Mass: 292.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5Ų